Cas no 1806183-23-2 (3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806183-23-2
• MF: C₈H₄BrF₃INO₂
• MW: 409.926544189453
• CID: 4837890
• Update Time: 2025-05-26

3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4BrF3INO2/c9-2-5-6(13)1-4(3-15)14-7(5)16-8(10,11)12/h1,3H,2H2
• InChI Key： YIVMSROVTSOJTE-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)N=C(C=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806183-23-2)

3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806183-23-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound features a pyridine core with multiple substituents, including a bromomethyl group, an iodo group, and a trifluoromethoxy moiety, making it a valuable intermediate for the development of novel pharmaceuticals and chemical probes.

The unique combination of halogenated and fluorinated functionalities in 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde provides a rich platform for further chemical modifications. The bromomethyl group can serve as a reactive handle for various coupling reactions, such as Suzuki-Miyaura cross-couplings, while the iodo group can be utilized in palladium-catalyzed reactions for the introduction of diverse functional groups. The trifluoromethoxy moiety, known for its strong electron-withdrawing properties, imparts significant stability and bioavailability to the molecule, making it particularly useful in drug design.

Recent research has highlighted the potential of 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a scaffold for the synthesis of potent inhibitors of specific kinases involved in cancer progression. The ability to fine-tune the pharmacological properties through strategic modifications of the pyridine core has opened new avenues for the discovery of more effective and selective therapeutic agents.

In addition to its applications in medicinal chemistry, 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has also shown promise in the field of chemical biology. Researchers at the University of California, Berkeley, have utilized this compound to develop novel chemical probes for studying protein-protein interactions and signaling pathways. The high reactivity and selectivity of the bromomethyl group have enabled the creation of bioconjugates that can selectively label target proteins with high efficiency and minimal off-target effects.

The synthetic accessibility of 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is another key factor contributing to its widespread use. A robust synthetic route involving sequential halogenation and functionalization steps has been reported, allowing for gram-scale production with high purity and yield. This synthetic flexibility ensures that researchers can readily access this compound for their specific needs, whether it be for drug discovery or fundamental studies in organic chemistry.

In conclusion, 3-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806183-23-2) is a multifaceted compound with broad applications in medicinal chemistry and chemical biology. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers aiming to develop innovative solutions to complex biological problems. As ongoing research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing our understanding and treatment of various diseases.